molecular formula C25H36N2O4 B5003542 3-methoxy-2-{[{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}(2-methoxyethyl)amino]methyl}phenol

3-methoxy-2-{[{[1-(2-methoxybenzyl)-4-piperidinyl]methyl}(2-methoxyethyl)amino]methyl}phenol

Cat. No.: B5003542
M. Wt: 428.6 g/mol
InChI Key: OQVZENOZEKUDTH-UHFFFAOYSA-N
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Description

The compound contains several functional groups including methoxy groups, a piperidine ring, and a phenol group. Methoxy groups are functional groups consisting of a methyl group bound to oxygen . A piperidine ring is a heterocyclic ring structure containing five carbon atoms and one nitrogen atom. Phenol groups consist of a hydroxyl group (-OH) bonded directly to an aromatic hydrocarbon group.


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Methoxy groups can be introduced through methylation of alkoxides . The piperidine ring could be formed through various methods including the cyclization of amines. The phenol group could be introduced through a substitution reaction on an aromatic ring.

Properties

IUPAC Name

3-methoxy-2-[[2-methoxyethyl-[[1-[(2-methoxyphenyl)methyl]piperidin-4-yl]methyl]amino]methyl]phenol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H36N2O4/c1-29-16-15-27(19-22-23(28)8-6-10-25(22)31-3)17-20-11-13-26(14-12-20)18-21-7-4-5-9-24(21)30-2/h4-10,20,28H,11-19H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OQVZENOZEKUDTH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCN(CC1CCN(CC1)CC2=CC=CC=C2OC)CC3=C(C=CC=C3OC)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H36N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

428.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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